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Compound of Interest

2-Methylindolin-1-amine
Compound Name:
hydrochloride

Cat. No.: B195251

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

This document provides a summary of the currently available safety and handling information
for 2-Methylindolin-1-amine hydrochloride. It is intended for use by qualified professionals in
research and development. A thorough literature search did not yield specific quantitative
toxicity data (e.g., LD50, LC50), detailed experimental protocols from toxicological studies, or
information on specific signaling pathways related to the toxicity of this compound. The
information presented herein is compiled from publicly available Safety Data Sheets (SDS) and
chemical databases. All laboratory work should be conducted with appropriate personal
protective equipment and in accordance with institutional safety protocols.

Executive Summary

2-Methylindolin-1-amine hydrochloride is a chemical intermediate used in pharmaceutical
research and development. While specific toxicological studies are not publicly available,
harmonized classification and labeling information indicate that it is an irritant to the skin, eyes,
and respiratory system. Some sources also suggest it may be harmful if swallowed. This guide
summarizes the known hazards, recommended handling procedures, and first aid measures.

Hazard Identification and Classification
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The primary hazards associated with 2-Methylindolin-1-amine hydrochloride are related to
its irritant properties. The Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals provides the following hazard statements for this compound.

Hazard Class Hazard Statement GHS Code

Skin Corrosion/Irritation Causes skin irritation H315[1][2][3]

Serious Eye Damage/Eye ) o
Irritat Causes serious eye irritation H319[1][2][3]
rritation

Specific Target Organ Toxicity ] o
) May cause respiratory irritation ~ H335[1][2][3]
(Single Exposure)

Acute Toxicity (Oral) Harmful if swallowed H302

Note: The H302 classification is indicated for the parent compound, 1-Amino-2-methylindoline,
by some sources.

Toxicological Profile

Quantitative toxicological data for 2-Methylindolin-1-amine hydrochloride is not available in
the reviewed literature. Safety Data Sheets consistently report "Acute toxicity: Not available."[1]
Therefore, no LD50, LC50, or other quantitative measures of toxicity can be provided. The
toxicological information is limited to the irritant effects on skin, eyes, and the respiratory
system.

Symptoms of Exposure:

Skin Contact: May result in redness, itching, scaling, or blistering.[1]

Eye Contact: Can cause redness, watering, itching, and pain.[1]

Inhalation: May lead to irritation of the respiratory tract.[1]

Ingestion: Believed to be harmful if swallowed.

Experimental Protocols
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A comprehensive search for toxicological studies on 2-Methylindolin-1-amine hydrochloride
did not yield any specific experimental protocols. Information regarding the methodologies used
to classify this compound as an irritant is not publicly available.

Safety and Handling

Given the known hazards, the following handling and personal protective equipment (PPE)
guidelines are recommended.

Personal Protective Equipment (PPE)

The following diagram outlines the recommended PPE for handling 2-Methylindolin-1-amine
hydrochloride.

Recommended Personal Protective Equipment

Body Protection
(Laboratory coat)

Eye Protection
(Safety glasses with side shields or goggles)

Hand Protection
(Chemical-resistant gloves, e.g., nitrile)

Respiratory Protection
(Use in a well-ventilated area or with a fume hood)

Click to download full resolution via product page

Figure 1: Recommended PPE for handling 2-Methylindolin-1-amine hydrochloride.

Engineering Controls

e Work should be conducted in a well-ventilated area.
e The use of a chemical fume hood is recommended to minimize inhalation exposure.

o Eyewash stations and safety showers should be readily accessible.

First Aid Measures

In the event of exposure to 2-Methylindolin-1-amine hydrochloride, the following first aid
procedures should be followed.
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V Immediate Actions ¢ ¢
Immediately flush skin with plenty of water for at least 15 minutes. Immediately flush eyes with plenty of water for at least 15 minutes. Move person to fresh air. Do NOT induce vomiting.
Remove contaminated clothing. Remove contact lenses, if present. If not breathing, give artificial respiration. Rinse mouth with water.
Mgdical Attention
Seek medical advice/attention.

)
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Figure 2: First aid procedures for exposure to 2-Methylindolin-1-amine hydrochloride.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of 2-
Methylindolin-1-amine hydrochloride.

Property Value

Molecular Formula CoH13CIN2[2]

Molecular Weight 184.67 g/mol [2]

Appearance Off-white to light brown solid

Melting Point >163 °C (decomposes)[4]
Conclusion

While 2-Methylindolin-1-amine hydrochloride is a valuable research chemical, it must be
handled with care due to its irritant properties. The absence of comprehensive toxicological
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data necessitates a cautious approach, adhering to stringent safety protocols. All personnel
should be thoroughly trained on the hazards and handling procedures outlined in this guide and
the relevant Safety Data Sheets before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Safety and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195251#toxicity-and-safety-information-for-2-
methylindolin-1-amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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